Cas no 72521-01-8 (6,7-Dichloro-1H-indazole)

6,7-Dichloro-1H-indazole is a heterocyclic organic compound featuring an indazole core substituted with chlorine atoms at the 6 and 7 positions. This structure confers high reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dichloro-substitution enhances electrophilic properties, facilitating further functionalization for the development of bioactive molecules. The compound exhibits stability under standard conditions, ensuring consistent performance in synthetic applications. Its utility spans medicinal chemistry, particularly in the design of kinase inhibitors and other therapeutic agents. The precise substitution pattern allows for selective modifications, enabling tailored applications in drug discovery and material science.
6,7-Dichloro-1H-indazole structure
6,7-Dichloro-1H-indazole structure
Product Name:6,7-Dichloro-1H-indazole
CAS No:72521-01-8
MF:C7H4Cl2N2
MW:187.026059150696
MDL:MFCD11878112
CID:1756027
PubChem ID:72218749
Update Time:2025-06-08

6,7-Dichloro-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 6,7-Dichloro-2H-indazole
    • 1H-Indazole, 6,7-dichloro-
    • 6,7-dichloro-1H-Indazole
    • DB-359245
    • 72521-01-8
    • AKOS024259299
    • F18009
    • AKOS032947861
    • ZB1143
    • CS-0367288
    • MB10714
    • 6,7-Dichloro-1H-indazole
    • MDL: MFCD11878112
    • Inchi: 1S/C7H4Cl2N2/c8-5-2-1-4-3-10-11-7(4)6(5)9/h1-3H,(H,10,11)
    • InChI Key: DKFRPUIOXSRKFF-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC2C=NNC=21)Cl

Computed Properties

  • Exact Mass: 185.97532
  • Monoisotopic Mass: 185.9751535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 1.571±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.082 g/l) (25 º C),
  • PSA: 28.68

6,7-Dichloro-1H-indazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM149948-1g
6,7-Dichloro-1H-indazole
72521-01-8 95%
1g
$720 2021-08-05
Alichem
A269001618-1g
6,7-Dichloro-1H-indazole
72521-01-8 95%
1g
$762.30 2023-09-01
TRC
D439723-10mg
6,7-Dichloro-1H-indazole
72521-01-8
10mg
$ 50.00 2022-06-05
TRC
D439723-50mg
6,7-Dichloro-1H-indazole
72521-01-8
50mg
$ 160.00 2022-06-05
TRC
D439723-100mg
6,7-Dichloro-1H-indazole
72521-01-8
100mg
$ 230.00 2022-06-05
Chemenu
CM149948-1g
6,7-Dichloro-1H-indazole
72521-01-8 95%
1g
$846 2024-07-24
eNovation Chemicals LLC
Y0990687-5g
6,7-dichloro-1H-indazole
72521-01-8 95%
5g
$2500 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1437958-1g
6,7-Dichloro-2H-indazole
72521-01-8 95+%
1g
¥7207.00 2024-05-02
abcr
AB495023-5g
6,7-Dichloro-1H-indazole; .
72521-01-8
5g
€1993.30 2025-02-13
abcr
AB495023-250mg
6,7-Dichloro-1H-indazole; .
72521-01-8
250mg
€325.20 2025-02-13

Additional information on 6,7-Dichloro-1H-indazole

Professional Introduction to 6,7-Dichloro-1H-indazole (CAS No. 72521-01-8)

6,7-Dichloro-1H-indazole, with the chemical formula C₆H₃Cl₂N₂, is a significant compound in the field of pharmaceutical and chemical research. This heterocyclic aromatic molecule has garnered considerable attention due to its versatile applications and structural properties. The presence of two chlorine atoms at the 6th and 7th positions on the indazole ring enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's unique structure and reactivity have positioned it as a key building block in the development of pharmaceutical agents. Its indazole core is a common motif found in numerous drugs targeting different biological pathways. The chloro substituents not only influence the electronic properties of the molecule but also provide sites for further functionalization, enabling chemists to tailor its properties for specific applications.

In recent years, 6,7-Dichloro-1H-indazole has been extensively studied for its potential in medicinal chemistry. Researchers have leveraged its scaffold to develop novel compounds with therapeutic effects ranging from antiviral to anticancer properties. The compound's ability to interact with biological targets makes it an attractive candidate for drug discovery programs.

One of the most compelling aspects of 6,7-Dichloro-1H-indazole is its role in the synthesis of indazole derivatives. These derivatives have shown promise in preclinical studies as inhibitors of various enzymes and receptors involved in disease pathways. For instance, modifications of the indazole ring have led to compounds with potent activity against kinases and other enzymes relevant to cancer biology.

The chemical synthesis of 6,7-Dichloro-1H-indazole involves multi-step processes that highlight its importance as a synthetic intermediate. The chlorination step is particularly critical, as it determines the reactivity and subsequent functionalization possibilities of the molecule. Advanced synthetic methodologies have been developed to achieve high yields and purity, ensuring that researchers can reliably incorporate this compound into their synthetic routes.

Recent advancements in computational chemistry have further enhanced the understanding of 6,7-Dichloro-1H-indazole's properties. Molecular modeling studies have provided insights into how structural variations influence its interactions with biological targets. These insights are crucial for designing more effective derivatives with improved pharmacokinetic profiles.

The pharmaceutical industry has taken note of these developments, leading to increased interest in licensing or developing drugs based on indazole scaffolds. Companies are investing in research to explore new applications of 6,7-Dichloro-1H-indazole and its derivatives, recognizing their potential as lead compounds for novel therapeutics.

In academic research, 6,7-Dichloro-1H-indazole continues to be a focal point for studies exploring novel synthetic pathways and biological activities. Collaborative efforts between chemists and biologists are yielding promising results, particularly in understanding how structural modifications affect drug-like properties such as solubility, bioavailability, and target specificity.

The future prospects for 6,7-Dichloro-1H-indazole are bright, with ongoing research aiming to unlock its full potential in drug development. As new methodologies emerge and our understanding of biological systems deepens, this compound is likely to remain at the forefront of pharmaceutical innovation.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.